BE“GH@ Methodological & Application

Check Availability & Pricing

L-152804: Application Notes and Protocols for
Rodent Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L 152804

Cat. No.: B1673691

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-152804 is a potent and selective, non-peptide antagonist of the neuropeptide Y (NPY) Y5
receptor.[1][2] It is a valuable pharmacological tool for investigating the physiological roles of
the NPY Y5 receptor, particularly in the regulation of food intake and energy homeostasis. L-
152804 is orally active and brain-penetrant, making it suitable for a variety of in vivo rodent
studies.[1][3] This document provides detailed application notes and experimental protocols for
the use of L-152804 in rodent research.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of L-152804, facilitating
experimental design and data comparison.

Table 1: Receptor Binding Affinity of L-152804
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Receptor Species Ki (nM) Reference
Y5 Human 26 [11[3]
Y5 Rat 31 [11[3]
Y1l Human >10,000 [1][3]
Y2 Human >10,000 [11[3]
Y4 Human >10,000 [1][3]

Table 2: In Vitro Functional Activity of L-152804

Assay Cell Line Agonist IC50 (nM) Reference
NPY-induced

Human Y5-
Ca2+ NPY (100 nM) 210 [1][3]

o expressing cells
mobilization

Table 3: In Vivo Efficacy of L-152804 in Rodent Models
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Administrat

Model Species . Dose Effect Reference
ion Route
) ) Intracerebrov Significantly
bPP-induced Satiated SD ) o
) entricular 30 ug inhibited food  [1]
feeding Rats ) .
(i.c.v) intake
) ) Significantly
bPP-induced Satiated SD S
) Oral (p.0.) 10 mg/kg inhibited food  [1]
feeding Rats )
intake
Suppressed
o body weight
Diet-induced ] 30 and 100 ]
] Mice Oral (p.o.) gain and [41[5]
obesity mg/kg
reduced
caloric intake
[D- Dose-
Trp34]NPY- Sprague- dependent
] Oral (p.o.) 10-30 mg/kg o [3]
induced Dawley Rats inhibition of
hyperphagia hyperphagia

Experimental Protocols
Assessment of Anorectic Effects in a Food Intake Model

This protocol details the methodology to assess the effect of L-152804 on food intake

stimulated by a Y5 receptor agonist.

Materials:

L-152804

Saline

Vehicle (e.g., 0.5% methylcellulose)

Adult male Sprague-Dawley rats

Y5 receptor agonist (e.g., bovine pancreatic polypeptide - bPP or [D-Trp34]NPY)
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e Oral gavage needles

 Intracerebroventricular (i.c.v.) cannula (if applicable)
e Metabolic cages for food intake measurement
Procedure:

e Animal Acclimation: Acclimate rats to individual housing in metabolic cages for at least 3
days prior to the experiment. Ensure free access to standard chow and water.

o Fasting: Fast the animals for a predetermined period (e.g., 18 hours) before the experiment
to ensure a robust feeding response. Water should be available ad libitum.

e [-152804 Administration:

o Oral Administration: Prepare a suspension of L-152804 in the vehicle. Administer the
desired dose (e.g., 10 mg/kg) via oral gavage 60 minutes before the agonist injection.[1]
Administer vehicle to the control group.

o Intracerebroventricular Administration: For central administration, dissolve L-152804 in a
suitable vehicle and inject the desired dose (e.g., 30 ug) directly into the cerebral
ventricles of cannulated rats.[1]

e Agonist Administration:
o Prepare the Y5 agonist solution in saline.
o Administer the agonist (e.g., 5 pg bPP, i.c.v.) at time zero.[1]

o Food Intake Measurement: Immediately after agonist administration, provide a pre-weighed
amount of food. Measure cumulative food intake at regular intervals (e.g., 1, 2, and 4 hours).

o Data Analysis: Analyze the data using an appropriate statistical test (e.g., ANOVA followed by
a post-hoc test) to compare food intake between the vehicle- and L-152804-treated groups.
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Evaluation of Chronic Effects on Body Weight in a Diet-
Induced Obesity (DIO) Model

This protocol describes a long-term study to evaluate the impact of L-152804 on body weight
gain and food intake in mice fed a high-fat diet.

Materials:

L-152804

» Vehicle (e.g., 0.5% methylcellulose)

o Male C57BL/6 mice

e High-fat diet (HFD; e.g., 60% kcal from fat)
» Standard chow

e Oral gavage needles

» Animal scale

Procedure:

 Induction of Obesity: Feed mice a high-fat diet for a period of 8-12 weeks to induce obesity. A
control group should be maintained on standard chow.

e Group Allocation: Once a significant difference in body weight is observed between the HFD
and standard chow groups, randomize the HFD-fed mice into treatment and vehicle control
groups.

e Chronic L-152804 Administration:
o Prepare a suspension of L-152804 in the vehicle.

o Administer the desired dose (e.g., 30 or 100 mg/kg) orally once daily for the duration of the
study (e.g., 2-4 weeks).[4] Administer vehicle to the control group.
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e Monitoring:
o Body Weight: Record the body weight of each animal daily or several times per week.

o Food Intake: Measure daily food intake for each cage and calculate the average intake per
mouse.

o Data Analysis: Analyze body weight changes and food intake data over time using repeated
measures ANOVA or a similar statistical method.

Visualizations
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Caption: Experimental workflow for rodent studies with L-152804.
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Caption: NPY Y5 receptor signaling pathway and the antagonistic action of L-152804.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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